Cas no 101372-99-0 (Acetic Acid;hexadeca-4,6,10-trien-1-ol)

• Product name: Acetic Acid;hexadeca-4,6,10-trien-1-ol
• CAS No: 101372-99-0
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 1128783

Acetic Acid;hexadeca-4,6,10-trien-1-ol Chemical and Physical Properties

Names and Identifiers

• acetic acid,hexadeca-4,6,10-trien-1-ol
• acetic acid
• hexadeca-4,6,10-trien-1-ol
• (E,E,Z)-4,6,10-Hexadecatrienyl acetate
• E4E6Z10-16AC
• 4,6,10-Hexadecatrien-1-ol, 1-acetate, (4E,6E,10Z)-
• Acetic Acid;hexadeca-4,6,10-trien-1-ol

• Inchi： 1S/C18H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-18(2)19/h7-8,11-14H,3-6,9-10,15-17H2,1-2H3/b8-7-,12-11+,14-13+
• InChI Key： GCCUWZBYWXQZDX-ZZKSJZGLSA-N
• SMILES： CCCCC/C=C\CC/C=C/C=C/CCCOC(=O)C

Computed Properties

• Exact Mass: 296.235145g/mol
• Monoisotopic Mass: 296.235145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 245
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Molecular Weight: 296.4g/mol
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 0.898±0.06 g/cm3(Predicted)
• Boiling Point: 340.7±11.0 °C(Predicted)
• PSA: 57.53000
• LogP: 4.87890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters